Cas no 196413-17-9 (Ethanone, 1-(1H-imidazol-5-yl)- (9CI))

• Product Name: Ethanone, 1-(1H-imidazol-5-yl)- (9CI)
• CAS No: 196413-17-9
• MF: C₅H₆N₂O
• MW: 110.11394071579
• CID: 1388281
• PubChem ID: 565600
• Update Time: 2025-04-20

Ethanone, 1-(1H-imidazol-5-yl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(1H-imidazol-5-yl)- (9CI)
• 61985-25-9
• 1-(3H-Imidazol-4-yl)-ethanone
• Ethanone, 1-(1H-imidazol-4-yl)-
• SY042637
• 1-(1H-imidazol-4-yl)ethan-1-one
• 1-(1H-Imidazol-5-yl)ethanone #
• 1-(1H-IMIDAZOL-4-YL)-ETHANONE HCL
• 1-(1h-imidazol-4-yl)ethanone
• Z1198183596
• EN300-102892
• DTXSID30340547
• A8578
• AM20100516
• 1-(1H-Imidazol-5-yl)ethanone; 1-(1H-Imidazol-4-yl)ethanone; 4-Acetyl-1H-imidazole; 4-Acetylimidazole; 4-Methylcarbonylimidazole
• CS-W005870
• MFCD09033077
• 196413-17-9
• 1-(1h-imidazol-4-yl)-ethanone
• MFCD18829020
• DB-012315
• 4-Acetylimidazole
• GEO-03036
• Ethanone, 1-(1H-imidazol-5-yl)-
• AKOS015841006
• 5-acetylimidazole
• 1-(1H-Imidazol-5-yl)ethanone
• SCHEMBL631784
• 1-(1H-imidazol-5-yl)ethan-1-one
• AKOS006223508
• TS-01540
• AC-006
• DB-275877
• 4-Acetyl-1H-imidazole

• Inchi： 1S/C5H6N2O/c1-4(8)5-2-6-3-7-5/h2-3H,1H3,(H,6,7)
• InChI Key： TUFOJIVMBHBZRQ-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CN=CN1

Computed Properties

• Exact Mass: 110.04808
• Monoisotopic Mass: 110.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75